Cas no 94158-01-7 (4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI))
94158-01-7 structure
Product Name:4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI)
CAS No:94158-01-7
MF:C10H17N7O2
MW:267.287680387497
CID:806201
PubChem ID:44154287
Update Time:2025-04-19
4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-(iminodiethane-2,1-diyl)bis[2-amino-1,5-dihydro-4H-imidazol-4-one]
- 2-amino-3-[2-[2-(2-amino-5-oxo-4H-imidazol-3-yl)ethylamino]ethyl]-4H-imidazol-5-one
- 94158-01-7
- 1,1'-(Iminodiethane-2,1-diyl)bis(2-amino-1,5-dihydro-4H-imidazol-4-one)
- DTXSID10240819
- EINECS 303-070-3
- 4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI)
-
- Inchi: 1S/C10H17N7O2/c11-9-14-7(18)5-16(9)3-1-13-2-4-17-6-8(19)15-10(17)12/h13H,1-6H2,(H2,11,14,18)(H2,12,15,19)
- InChI Key: GATGYMBYAYXMFM-UHFFFAOYSA-N
- SMILES: O=C1CN(C(N)=N1)CCNCCN1C(N)=NC(C1)=O
Computed Properties
- Exact Mass: 267.14437281g/mol
- Monoisotopic Mass: 267.14437281g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 15
- XLogP3: -3
- Topological Polar Surface Area: 129Ų
4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI) Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
94158-01-7 (4H-Imidazol-4-one,1,1'-(iminodi-2,1-ethanediyl)bis[2-amino-1,5-dihydro- (9CI)) Related Products
- 143827-20-7(Creatinine-d3)
- 1173022-95-1(Creatinine-13C)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk